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Compound of Interest

Compound Name:
3-(2-Methoxy-4-

methylphenoxy)piperidine

CAS No.: 902836-53-7

Cat. No.: B1324899

Get Quote

Executive Summary
This application note details the robust synthesis of 3-(2-Methoxy-4-
methylphenoxy)piperidine, a privileged scaffold in medicinal chemistry often found in GPCR

modulators (e.g., dopamine and serotonin receptor ligands).

The protocol addresses the core challenge of coupling a secondary alcohol (3-

hydroxypiperidine) with an electron-rich phenol (2-methoxy-4-methylphenol, also known as

Creosol). While direct nucleophilic aromatic substitution (

) is electronically unfavorable due to the electron-donating nature of the phenol, the Mitsunobu
reaction offers a stereospecific and reliable pathway.
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Mitsunobu Coupling

Deprotection.

Stereochemistry: The Mitsunobu coupling proceeds with Walden inversion. If enantiopure

starting material is used, the product stereochemistry will be inverted.

Scalability: Protocols are designed for gram-scale synthesis with considerations for

byproduct removal (

).

Retrosynthetic Analysis & Pathway
The synthesis is disconnected into three logical stages. The secondary amine of the piperidine

must be protected to prevent

-alkylation or poisoning of the Mitsunobu reagents.

Target:
3-(2-Methoxy-4-methylphenoxy)piperidine

Intermediate:
N-Boc-3-(2-methoxy-4-methylphenoxy)piperidine

 Deprotection
(HCl/Dioxane)

Starting Material 1:
3-Hydroxypiperidine

 Mitsunobu Coupling
(Inversion of Config)

Starting Material 2:
2-Methoxy-4-methylphenol

(Creosol)

Reagents:
Boc2O, DEAD, PPh3, HCl

 Protection
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage.

Experimental Protocols
Step 1: -Boc Protection of 3-Hydroxypiperidine
Objective: Mask the secondary amine to prevent side reactions. Rationale: The tert-

butoxycarbonyl (Boc) group is stable to basic Mitsunobu conditions but easily removed under

acidic conditions.

Reagents:

3-Hydroxypiperidine (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

equiv)[1]

Di-tert-butyl dicarbonate (

,

equiv)

Triethylamine (

,

equiv)

Dichloromethane (DCM) or Methanol (

)

Protocol:

Dissolution: Dissolve 3-hydroxypiperidine (

,
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) in DCM (

) in a round-bottom flask.

Base Addition: Add

(

,

) and cool the solution to

.

Reaction: Add a solution of

(

,

) in DCM (

) dropwise over 30 minutes.

Completion: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(stain with Ninhydrin; amine spot disappears).

Workup: Wash with water (

),

citric acid (

), and brine. Dry over

.[1][2][3]

Isolation: Concentrate in vacuo to yield

-Boc-3-hydroxypiperidine as a viscous oil (typically

yield).
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Step 2: Mitsunobu Coupling (The Critical Step)
Objective: Form the C–O ether bond. Mechanism: The reaction utilizes Triphenylphosphine (

) and Diethyl azodicarboxylate (DEAD) to activate the alcohol, which is then displaced by the
phenol.

Safety Note: DEAD is shock-sensitive and toxic. Handle in a fume hood. DIAD (Diisopropyl

azodicarboxylate) is a safer, more stable alternative and is recommended.

Reagents:

-Boc-3-hydroxypiperidine (

equiv)

2-Methoxy-4-methylphenol (Creosol) (

equiv)

Triphenylphosphine (

,

equiv)

DIAD (

equiv)

Solvent: Anhydrous THF

Protocol:

Setup: In a dry flask under nitrogen, combine

-Boc-3-hydroxypiperidine (

,

), Creosol (
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,

), and

(

,

) in anhydrous THF (

).

Cooling: Cool the mixture to

.

Addition: Add DIAD (

,

) dropwise over 15 minutes. The solution will turn yellow/orange.

Expert Insight: Slow addition prevents the formation of hydrazine byproducts.

Reaction: Stir at

for 30 minutes, then warm to RT and stir overnight (12–16 hours).

Workup: Concentrate the THF. Triturate the residue with cold Diethyl Ether/Hexanes (

).

(Triphenylphosphine oxide) often precipitates as a white solid. Filter off the solid.[4]

Purification: Purify the filtrate via flash column chromatography (Silica gel; Hexanes/EtOAc

gradient 9:1 to 7:3).

Target:

-Boc-3-(2-methoxy-4-methylphenoxy)piperidine.

Yield Expectation: 60–75%.
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Step 3: Deprotection & Salt Formation
Objective: Remove the Boc group to release the secondary amine.

Protocol:

Dissolution: Dissolve the intermediate from Step 2 (

) in 1,4-Dioxane (

) or EtOAc (

).

Acidolysis: Add

in Dioxane (

, excess).

Reaction: Stir at RT for 2–3 hours. A white precipitate (the product hydrochloride salt) should

form.

Isolation: Filter the solid. Wash with diethyl ether (

) to remove organic impurities.

Drying: Dry under high vacuum to obtain 3-(2-Methoxy-4-methylphenoxy)piperidine
hydrochloride.

Analytical Data Summary
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Parameter Specification / Observation

Appearance White to off-white crystalline solid (HCl salt).

Molecular Weight 221.30 g/mol (Free Base)

1H NMR (DMSO-d6)
9.2 (br s, NH2+), 6.8-6.6 (m, 3H, Ar-H), 4.5 (m,

1H, CH-O), 3.7 (s, 3H, OMe), 3.2-2.9 (m, 4H,

Piperidine), 2.2 (s, 3H, Me), 1.9-1.5 (m, 4H).

Key Shift

The methine proton at C3 typically shifts

downfield (

) upon ether formation compared to the starting

alcohol (

).

Mass Spec (ESI)

Troubleshooting & Optimization Logic
Self-Validating the Mitsunobu Reaction
The Mitsunobu reaction is sensitive to

and steric hindrance.

Issue: Low Conversion.

Diagnosis: Creosol is electron-rich (

), making it a sluggish nucleophile compared to benzoic acid or electron-deficient phenols.

Solution: Use ADDP (1,1'-(azodicarbonyl)dipiperidine) and

(Tributylphosphine) instead of DEAD/

. This reagent pair is more reactive for higher

nucleophiles [1].
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Issue: Separation of

.

Solution: Use Polymer-supported

(PS-

).[5] The oxide remains on the resin and is removed by filtration, significantly simplifying
purification [2].

Start:
Reaction Mixture

Trituration:
Add Et2O/Hexane

Filtration:
Remove Ph3PO solid

 Precipitate Oxide Chromatography:
Silica Gel Purification

 Filtrate Pure Protected
Intermediate

Click to download full resolution via product page

Figure 2: Purification workflow designed to efficiently remove Triphenylphosphine oxide

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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